Cas no 2020110-82-9 (tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate)

Tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate is a versatile chiral intermediate used in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its key structural features include a formyl group and a Boc-protected pyrrolidine ring, making it valuable for further functionalization. The cyclohexyl substituent enhances steric control in stereoselective reactions, while the tert-butyloxycarbonyl (Boc) group offers stability and ease of deprotection. This compound is particularly useful in asymmetric synthesis, where high enantioselectivity is required. Its well-defined reactivity and compatibility with various reaction conditions make it a preferred choice for constructing complex molecular architectures in medicinal chemistry and catalysis research.
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate structure
2020110-82-9 structure
Product name:tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
CAS No:2020110-82-9
MF:C16H27NO3
MW:281.390485048294
CID:6076772
PubChem ID:165601273

tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
    • 2020110-82-9
    • EN300-1623137
    • Inchi: 1S/C16H27NO3/c1-15(2,3)20-14(19)17-11-7-10-16(17,12-18)13-8-5-4-6-9-13/h12-13H,4-11H2,1-3H3
    • InChI Key: OHKRHPBNFLYIBF-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC1(C=O)C1CCCCC1)=O

Computed Properties

  • Exact Mass: 281.19909372g/mol
  • Monoisotopic Mass: 281.19909372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6Ų
  • XLogP3: 3.4

tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1623137-1.0g
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
2020110-82-9
1g
$1100.0 2023-06-04
Enamine
EN300-1623137-0.25g
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
2020110-82-9
0.25g
$1012.0 2023-06-04
Enamine
EN300-1623137-10.0g
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
2020110-82-9
10g
$4729.0 2023-06-04
Enamine
EN300-1623137-0.05g
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
2020110-82-9
0.05g
$924.0 2023-06-04
Enamine
EN300-1623137-0.5g
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
2020110-82-9
0.5g
$1056.0 2023-06-04
Enamine
EN300-1623137-2.5g
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
2020110-82-9
2.5g
$2155.0 2023-06-04
Enamine
EN300-1623137-5.0g
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
2020110-82-9
5g
$3189.0 2023-06-04
Enamine
EN300-1623137-0.1g
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
2020110-82-9
0.1g
$968.0 2023-06-04
Enamine
EN300-1623137-50mg
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
2020110-82-9
50mg
$827.0 2023-09-22
Enamine
EN300-1623137-1000mg
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
2020110-82-9
1000mg
$986.0 2023-09-22

tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate Related Literature

Additional information on tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate (CAS No. 2020110-82-9)

tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate (CAS No. 2020110-82-9) is a highly specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique structural features, including the pyrrolidine ring and tert-butyl group, make it a valuable building block for drug discovery and material science applications. This compound has garnered significant attention in recent years due to its versatility in asymmetric synthesis and its role in developing novel bioactive molecules.

The molecular structure of tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate combines a cyclohexyl moiety with a formyl functional group, offering multiple reactive sites for chemical modifications. Researchers frequently employ this compound in the synthesis of N-Boc protected amines, which are crucial for peptide coupling reactions and medicinal chemistry projects. Its stability under various reaction conditions makes it particularly useful for multi-step synthetic routes.

In the context of current research trends, tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate has become increasingly relevant in the development of chiral catalysts and organocatalysts. The compound's ability to induce stereoselectivity in chemical transformations aligns with the growing demand for enantioselective synthesis methods in the pharmaceutical industry. Recent publications have highlighted its application in constructing complex molecular architectures with high optical purity.

From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this molecule offers excellent compatibility with a wide range of reaction conditions, including acidic and basic environments. This characteristic makes CAS No. 2020110-82-9 particularly valuable for solid-phase peptide synthesis (SPPS) and other iterative synthetic processes. The compound's crystalline nature also facilitates purification procedures, which is critical for maintaining high purity standards in pharmaceutical manufacturing.

The thermal stability and solubility profile of tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate have been extensively studied, with data showing excellent performance in both polar aprotic solvents and non-polar organic media. These physicochemical properties contribute to its widespread adoption in high-throughput screening applications and combinatorial chemistry. The compound's logP value suggests favorable membrane permeability, which is particularly important for drug candidate optimization.

In analytical chemistry, advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate and verify its purity. The distinctive proton signals from the formyl hydrogen and cyclohexyl protons provide clear diagnostic markers for quality control purposes. Modern analytical laboratories often use these spectral fingerprints to establish batch-to-batch consistency.

The commercial availability of CAS No. 2020110-82-9 has expanded significantly in response to growing demand from contract research organizations and academic institutions. Current market analyses indicate increasing interest in this compound for fragment-based drug design and medicinal chemistry applications. Suppliers typically offer various packaging options to accommodate both small-scale research needs and bulk industrial requirements.

Environmental and safety considerations for handling tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended when working with this chemical. Material safety data sheets (MSDS) provide comprehensive guidance on storage conditions and handling procedures.

Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development. The reactive aldehyde functionality presents opportunities for creating Schiff base derivatives or participating in click chemistry reactions. These applications could further expand the utility of CAS No. 2020110-82-9 in targeted drug delivery systems and diagnostic agent development.

In conclusion, tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate represents a versatile and valuable synthetic intermediate with broad applications across multiple chemistry disciplines. Its combination of structural features, synthetic accessibility, and functional group compatibility ensures its continued importance in both academic research and industrial applications. As synthetic methodologies advance, this compound will likely find new applications in emerging areas of chemical research and development.

Recommend Articles

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd